Cas no 802037-36-1 (N-methyltricyclo4.3.1.1,3,8undecan-4-amine)

• Product Name: N-methyltricyclo4.3.1.1,3,8undecan-4-amine
• CAS No: 802037-36-1
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 5680118
• PubChem ID: 154875849
• Update Time: 2025-07-17

N-methyltricyclo4.3.1.1,3,8undecan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-methyltricyclo[4.3.1.1,3,8]undecan-4-amine
• EN300-26678517
• 802037-36-1
• N-methyltricyclo4.3.1.1,3,8undecan-4-amine

• Inchi： 1S/C12H21N/c1-13-12-7-10-3-8-2-9(4-10)6-11(12)5-8/h8-13H,2-7H2,1H3
• InChI Key： GQROKMYIWLPGMV-UHFFFAOYSA-N
• SMILES： N(C)C1CC2CC3CC1CC(C2)C3

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on N-methyltricyclo4.3.1.1,3,8undecan-4-amine

Comprehensive Overview of N-methyltricyclo[4.3.1.1,3,8]undecan-4-amine (CAS No. 802037-36-1)

N-methyltricyclo[4.3.1.1,3,8]undecan-4-amine (CAS No. 802037-36-1) is a structurally unique organic compound that has garnered significant interest in the fields of medicinal chemistry and material science. Its complex tricyclic framework and amine functional group make it a valuable building block for synthesizing advanced molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly for targeting neurological and metabolic disorders, which are among the most searched health topics in recent years.

The compound's tricyclic core and N-methylamine moiety contribute to its distinctive physicochemical properties, such as lipophilicity and hydrogen-bonding capacity. These characteristics are critical for optimizing bioavailability and blood-brain barrier penetration, key factors in developing central nervous system (CNS) therapeutics. With growing public interest in neurodegenerative diseases like Alzheimer's and Parkinson's, the demand for novel scaffolds like N-methyltricyclo[4.3.1.1,3,8]undecan-4-amine has surged, as evidenced by rising search trends for "innovative neuroprotective compounds" and "CNS drug scaffolds."

From a synthetic chemistry perspective, the preparation of CAS 802037-36-1 involves sophisticated multi-step reactions, often requiring catalytic asymmetric synthesis techniques. This aligns with the pharmaceutical industry's focus on stereoselective synthesis, a frequently searched term among chemistry professionals. The compound's rigid structure also makes it an intriguing candidate for studying molecular recognition and host-guest interactions, topics gaining traction in supramolecular chemistry research.

In material science applications, the tricyclo[4.3.1.1,3,8]undecane skeleton demonstrates remarkable stability under various conditions, prompting investigations into its use for advanced polymers and coatings. This resonates with current industry searches for "high-performance thermal materials" and "chemically resistant additives." The N-methylamine group further enables derivatization, allowing researchers to fine-tune material properties for specific applications.

Analytical characterization of N-methyltricyclo[4.3.1.1,3,8]undecan-4-amine typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying the compound's purity and structure, addressing common quality control concerns in pharmaceutical manufacturing. The growing emphasis on analytical method validation in regulatory compliance has made these aspects particularly relevant to current research discussions.

Environmental and safety profiles of CAS 802037-36-1 have become increasingly important considerations, reflecting broader societal concerns about sustainable chemistry. While not classified as hazardous, proper handling protocols are recommended, consistent with general laboratory safety principles that dominate workplace safety searches. The compound's biodegradability and ecotoxicological potential represent active areas of investigation, especially given the pharmaceutical industry's commitment to green chemistry principles.

Commercial availability of N-methyltricyclo[4.3.1.1,3,8]undecan-4-amine has expanded in recent years to meet growing research demand. Suppliers often provide custom synthesis services and bulk quantities, responding to market needs for research chemicals and pharmaceutical intermediates - terms frequently appearing in procurement-related searches. Pricing and availability data are typically updated regularly to reflect market dynamics.

Future research directions for this compound may explore its potential in catalysis and molecular machinery, two rapidly evolving fields that capture scientific imagination. The unique spatial arrangement of atoms in the tricyclo[4.3.1.1,3,8]undecane system could offer novel solutions for designing molecular switches or asymmetric catalysts, addressing current challenges in synthetic methodology development.

In conclusion, N-methyltricyclo[4.3.1.1,3,8]undecan-4-amine (CAS No. 802037-36-1) represents a fascinating case study in how complex molecular architectures can drive innovation across multiple scientific disciplines. Its continued study promises to yield valuable insights for addressing some of today's most pressing scientific and medical challenges, while its unique properties ensure it remains a compound of significant interest in both academic and industrial research settings.